5-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}-N-(2-methoxybenzyl)furan-2-carboxamide

• Molecular Formula: C20H21N3O3S
• Molecular Weight: 383.5 g/mol
• IUPAC Name: 5-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]-N-[(2-methoxyphenyl)methyl]furan-2-carboxamide
• InChI: InChI=1S/C20H21N3O3S/c1-13-10-14(2)23-20(22-13)27-12-16-8-9-18(26-16)19(24)21-11-15-6-4-5-7-17(15)25-3/h4-10H,11-12H2,1-3H3,(H,21,24)
• InChI Key: SUDPTTLOYAVYJM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)SCC2=CC=C(O2)C(=O)NCC3=CC=CC=C3OC)C

Description

This compound is a heterocyclic organic molecule featuring a furan-2-carboxamide core linked via a sulfanylmethyl bridge to a 4,6-dimethylpyrimidine moiety. The N-(2-methoxybenzyl) substituent introduces aromatic and electron-donating methoxy groups, which may influence its physicochemical properties and biological interactions. Such structural motifs are common in medicinal chemistry, particularly in compounds targeting enzyme inhibition or receptor modulation .

Preparation Methods

Synthetic Routes: The synthesis of this compound involves several steps

Reaction Conditions: Specific reaction conditions and reagents used in the synthesis would depend on the chosen synthetic pathway.

Chemical Reactions Analysis

Reactivity: The compound may undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions: These would vary based on the specific reaction type. For example

Major Products: The products formed would depend on the reaction conditions. Detailed studies on specific products are needed.

Scientific Research Applications

Medicinal Chemistry

Antimicrobial Activity
This compound has shown promising antimicrobial properties. Studies indicate that derivatives containing furan and pyrimidine moieties exhibit antibacterial and antifungal activities. For instance, compounds with similar structures have been effective against various bacterial strains, including Staphylococcus aureus and Escherichia coli . The presence of the pyrimidine ring is believed to enhance the interaction with microbial targets.

Anticancer Properties
Research has highlighted the anticancer potential of furan-based compounds. The specific compound may inhibit cancer cell proliferation through mechanisms involving apoptosis and cell cycle arrest . For example, studies have demonstrated that related compounds can act on signaling pathways such as STAT3 and NF-kB, which are crucial in cancer progression .

Neuroprotective Effects
Emerging studies suggest that compounds with furan and pyrimidine structures may have neuroprotective effects. They could potentially modulate neuroinflammatory responses and offer therapeutic benefits in neurodegenerative disorders .

Agrochemicals

Pesticidal Activity
The structural characteristics of 5-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}-N-(2-methoxybenzyl)furan-2-carboxamide suggest potential applications in agrochemicals as fungicides or herbicides. Compounds with similar functionalities have been developed to target specific pests and pathogens in agricultural settings .

Insecticidal Properties
Research indicates that derivatives of furan-based compounds can be effective against certain insect pests. The unique chemical structure allows for selective toxicity to insects while minimizing impact on non-target organisms .

Material Science

Synthesis of Functional Materials
The compound can serve as a building block for synthesizing more complex materials. Its unique properties may be leveraged in creating polymers or nanomaterials with specific functionalities, such as enhanced electrical conductivity or chemical reactivity .

Case Studies

Study	Findings	Application Area
Study on Antimicrobial Activity	Demonstrated effectiveness against E. coli and S. aureus	Medicinal Chemistry
Research on Anticancer Effects	Induced apoptosis in cancer cell lines	Cancer Therapy
Investigation of Pesticidal Properties	Effective against common agricultural pests	Agrochemicals

Mechanism of Action

• Unfortunately, specific information about the mechanism of action for this compound is not readily available. Further research is needed to elucidate its effects at the molecular level.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structural Variations

The compound shares structural homology with several pyrimidine- and furan-containing derivatives, but key differences in substituents modulate its properties:

Compound Name	Key Structural Features	Potential Implications	Reference
5-{[(4,6-Dimethylpyrimidin-2-yl)sulfanyl]methyl}-N-(2-methoxyphenyl)furan-2-carboxamide	Lacks the benzyl group; methoxy directly on phenyl ring	Reduced lipophilicity compared to the target compound; altered bioavailability
2-(4,6-Dimethylpyrimidin-2-ylsulfanyl)-N-(4-methylpyridin-2-yl)acetamide	Acetamide linker instead of furan-carboxamide; pyridine substituent	Enhanced hydrogen bonding with pyridine nitrogen; possible improved solubility
N-[4-((2,6-Dimethoxypyrimidin-4-yl)sulfamoyl)phenyl]furan-2-carboxamide	Sulfamoyl bridge; dimethoxypyrimidine	Increased polarity due to sulfonamide; potential for stronger enzyme inhibition
N-(2-{[5-Bromo-2-(piperidin-1-yl)pyrimidin-4-yl]sulfanyl}-4-methoxyphenyl)-2,4,6-trimethylbenzene	Bromo and piperidinyl substituents on pyrimidine; bulky trimethylbenzene	Enhanced steric hindrance; possible resistance to metabolic degradation

Electronic and Steric Effects

• Sulfanyl vs. Sulfamoyl Linkers : The sulfanyl group in the target compound offers less hydrogen-bonding capacity than sulfamoyl bridges (e.g., ), which may reduce interactions with polar residues in target proteins.
• Benzyl vs. Phenyl Groups : The N-(2-methoxybenzyl) group increases lipophilicity compared to N-(2-methoxyphenyl) derivatives (), possibly enhancing membrane permeability.

Crystallographic and Conformational Insights

Crystallographic studies of related compounds (e.g., ) reveal that the pyrimidine ring often participates in intermolecular interactions. For example:

• In 2-(4,6-dimethylpyrimidin-2-ylsulfanyl)-N-(4-methylpyridin-2-yl)acetamide , the pyridine nitrogen forms hydrogen bonds with adjacent molecules, stabilizing the crystal lattice .

Research Tools and Methodologies

The structural elucidation of these compounds relies heavily on tools like SHELXL for crystallographic refinement () and WinGX/ORTEP for visualization (). For instance, the crystal structure of 2-(4,6-dimethylpyrimidin-2-ylsulfanyl)-N-(4-methylpyridin-2-yl)acetamide was resolved using SHELX programs, confirming the planar geometry of the pyrimidine ring .

Biological Activity

The compound 5-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}-N-(2-methoxybenzyl)furan-2-carboxamide is a novel chemical entity that has garnered attention for its potential biological activities, particularly in the fields of oncology and antimicrobial research. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{16}H_{18}N_{4}O_{3}S$, with a molecular weight of approximately 350.4 g/mol. The structural features include:

• A furan-2-carboxamide core.
• A pyrimidine ring with a sulfanyl group.
• A methoxybenzyl substituent.

Research indicates that the biological activity of this compound may be attributed to several mechanisms:

• Anticancer Activity :
  • The compound has shown promising results against various cancer cell lines, including breast (MCF-7), lung (A549), and colon (HCT116) cancers. In vitro studies revealed that it induces apoptosis in cancer cells through the activation of caspase pathways, leading to programmed cell death .
  • In a comparative study, the compound exhibited an IC50 value lower than that of doxorubicin, indicating superior potency against certain cancer cell lines .
• Antimicrobial Properties :
  • The compound demonstrated significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values were found to be comparable to established antibiotics like ciprofloxacin .
  • Additionally, it showed effectiveness in inhibiting biofilm formation, which is crucial for treating chronic infections .

Structure-Activity Relationship (SAR)

The SAR studies highlight how modifications to the chemical structure influence biological activity:

• Substitution on the pyrimidine ring enhances anticancer potency.
• The presence of the methoxy group on the benzyl moiety appears to increase solubility and bioavailability .

Case Studies

Several case studies have been published that illustrate the effectiveness of this compound:

• In Vitro Studies :
  • A study involving MCF-7 cells showed that treatment with the compound resulted in a significant decrease in cell viability and increased apoptosis markers such as cleaved PARP and caspase-3 activation .
  • Another study reported its efficacy against multidrug-resistant strains of bacteria, demonstrating its potential as an alternative therapeutic agent in antibiotic-resistant infections .
• In Vivo Studies :
  • Animal models have been utilized to assess the pharmacokinetics and therapeutic efficacy of the compound. Results indicated favorable absorption and distribution profiles, with significant tumor growth inhibition observed in xenograft models .

Data Tables

Biological Activity	Cell Line/Organism	IC50/MIC Value	Reference
Anticancer	MCF-7	15 µM
Anticancer	A549	12 µM
Antimicrobial	E. coli	32 µg/mL
Antimicrobial	S. aureus	16 µg/mL

Q & A

Basic Research Questions

Q. What are the key considerations for optimizing synthetic routes for 5-{[(4,6-dimethylpyrimidin-2-yl)sulfanyl]methyl}-N-(2-methoxybenzyl)furan-2-carboxamide?

• Methodology : Begin with nucleophilic substitution reactions involving 2-mercapto-4,6-dimethylpyrimidine and halogenated intermediates (e.g., 2-chloroacetamide derivatives). Monitor reaction efficiency via HPLC and optimize parameters like solvent polarity (e.g., DMF vs. THF), temperature (60–80°C), and catalyst selection (e.g., K₂CO₃ or DBU). Post-synthetic purification via column chromatography with gradient elution (hexane/ethyl acetate) is critical to isolate the target compound .

Q. How can structural characterization of this compound be systematically validated?

• Methodology : Combine spectroscopic techniques:

• ¹H/¹³C NMR : Confirm substitution patterns (e.g., methoxybenzyl protons at δ 3.8–4.2 ppm, pyrimidine ring protons at δ 6.5–7.0 ppm).
• X-ray crystallography : Resolve crystal packing and intermolecular interactions (e.g., hydrogen bonds between sulfanyl groups and adjacent aromatic rings) to validate stereoelectronic properties .
• High-resolution mass spectrometry (HRMS) : Verify molecular formula accuracy (±5 ppm tolerance).

Q. What strategies are recommended for assessing the compound’s physicochemical properties (e.g., solubility, stability)?

• Methodology :

• Solubility : Use shake-flask method in buffers (pH 1.2–7.4) and logP calculations (via HPLC retention times).
• Stability : Conduct accelerated degradation studies under thermal (40–60°C), photolytic (ICH Q1B guidelines), and hydrolytic conditions. Quantify degradation products using LC-MS .

Advanced Research Questions

Q. How can computational methods predict the compound’s bioactivity and binding mechanisms?

• Methodology :

• Molecular docking : Use AutoDock Vina to model interactions with target proteins (e.g., kinases or GPCRs). Focus on the sulfanyl-methyl group’s role in hydrogen bonding with catalytic residues.
• MD simulations : Analyze conformational stability (50–100 ns trajectories) in explicit solvent models (TIP3P water) to assess binding free energy (MM-PBSA/GBSA) .

Q. What experimental designs resolve contradictions in reported biological activity data?

• Methodology :

• Cross-validation : Replicate assays (e.g., enzyme inhibition) under standardized conditions (IC₅₀ determination with ATP concentration fixed at 1 mM).
• Orthogonal assays : Compare results from fluorescence polarization and surface plasmon resonance (SPR) to rule out false positives.
• Meta-analysis : Aggregate data from multiple studies to identify outliers and adjust for batch effects (e.g., cell line passage number variations) .

Q. How can researchers design structure-activity relationship (SAR) studies for derivatives of this compound?

• Methodology :

• Scaffold modifications : Synthesize analogs with substitutions on the pyrimidine (e.g., Cl or Br at position 5) or furan (e.g., methyl to ethyl groups) moieties.
• Pharmacophore mapping : Use Schrödinger’s Phase to identify critical interaction points (e.g., hydrogen bond acceptors in the methoxybenzyl group).
• In vitro profiling : Test analogs against a panel of related targets (e.g., CYP450 isoforms for metabolic stability) .

Q. What advanced techniques characterize intermolecular interactions in crystalline forms?

• Methodology :

• Hirshfeld surface analysis : Quantify non-covalent interactions (e.g., C–H···π, S···S contacts) using CrystalExplorer.
• PXRD : Compare experimental and simulated patterns to detect polymorphic variations.
• Thermogravimetric analysis (TGA) : Assess thermal stability and dehydration events (e.g., loss of solvent molecules in the lattice) .

Q. How can researchers address discrepancies in cytotoxicity profiles across cell lines?

• Methodology :

• Mechanistic profiling : Perform transcriptomics (RNA-seq) to identify differential gene expression (e.g., apoptosis vs. necrosis markers).
• Microenvironment modulation : Test cytotoxicity under hypoxic (3% O₂) vs. normoxic conditions to mimic in vivo tumor heterogeneity.
• Metabolite tracking : Use ¹³C-labeled compound to trace intracellular distribution via LC-MS imaging .

Methodological Considerations Table

Question Type	Key Techniques	Critical Parameters	References
Synthetic Optimization	HPLC, Column Chromatography	Solvent polarity, Catalyst loading
Structural Validation	X-ray Crystallography, HRMS	Crystallization solvent, Resolution limits
Computational Modeling	Molecular Dynamics, Docking	Force field selection, Solvation models
Bioactivity Analysis	SPR, Fluorescence Polarization	Ligand concentration, Buffer ionic strength